(2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide

• Molecular Formula: C27H23BrFO2P
• Molecular Weight: 509.3 g/mol
• IUPAC Name: (2-fluoro-4-methoxycarbonylphenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C27H23FO2P.BrH/c1-30-27(29)21-17-18-22(26(28)19-21)20-31(23-11-5-2-6-12-23,24-13-7-3-8-14-24)25-15-9-4-10-16-25;/h2-19H,20H2,1H3;1H/q+1;/p-1
• InChI Key: LOAPSNYOZISXAQ-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)F.[Br-]

Description

(2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide is a chemical compound with the molecular formula C27H24BrFO2P. It is a member of the triphenylphosphonium salts, which are known for their applications in organic synthesis and medicinal chemistry. This compound is characterized by the presence of a fluoro-substituted benzyl group and a methoxycarbonyl group, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide typically involves the reaction of triphenylphosphine with a suitable benzyl halide derivative. One common method includes the use of (2-Fluoro-4-(methoxycarbonyl)benzyl) bromide as the starting material. The reaction is carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The resulting product is then purified by recrystallization or column chromatography .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

(2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromide ion is replaced by other nucleophiles.

Oxidation and Reduction: It can undergo oxidation and reduction reactions, particularly involving the phosphonium group.

Coupling Reactions: The compound can be used in coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide, potassium tert-butoxide, and other strong nucleophiles. The reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzyl derivatives, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

(2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide has several applications in scientific research:

Organic Synthesis: It is used as a reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.

Medicinal Chemistry: The compound is explored for its potential use in drug development, especially in designing molecules with enhanced biological activity.

Biological Studies: It is used in studies involving cellular uptake and mitochondrial targeting, due to the phosphonium group’s ability to cross cell membranes.

Industrial Applications: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide involves its interaction with cellular components. The phosphonium group facilitates the compound’s uptake into cells, particularly targeting the mitochondria. Once inside the mitochondria, the compound can exert its effects by interacting with mitochondrial enzymes and disrupting cellular processes. This targeting ability makes it a valuable tool in studying mitochondrial function and developing mitochondrial-targeted therapies .

Comparison with Similar Compounds

Similar Compounds

(4-Methoxycarbonylbenzyl)triphenylphosphonium bromide: Similar structure but lacks the fluoro substituent.

(4-Fluorobenzyl)triphenylphosphonium bromide: Similar structure but lacks the methoxycarbonyl group.

(2-Fluorobenzyl)triphenylphosphonium bromide: Similar structure but lacks the methoxycarbonyl group and has a different substitution pattern.

Uniqueness

(2-Fluoro-4-(methoxycarbonyl)benzyl)triphenylphosphonium bromide is unique due to the presence of both the fluoro and methoxycarbonyl groups. These functional groups contribute to its distinct chemical reactivity and biological activity, making it a versatile compound in various research applications .